Cas no 366472-45-9 (Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7a,11b,17b)-)
366472-45-9 structure
Product Name:Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7a,11b,17b)-
CAS No:366472-45-9
MF:C31H50O3
MW:470.726910114288
CID:3951426
PubChem ID:67333747
Update Time:2025-04-22
Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7a,11b,17b)- Chemical and Physical Properties
Names and Identifiers
-
- Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7a,11b,17b)-
- Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7α,11β,17β)-
- DMAU
- Dimethandrolone Undecanoate
- 7.ALPHA.,11.BETA.-DIMETHYL-17.BETA.-HYDROXYESTR-4-EN-3-ONE 17-UNDECANOATE
- SCHEMBL2249046
- CS-1097792
- 366472-45-9
- 7alpha,11beta-Dimethyl-17beta-hydroxyestr-4-en-3-one 17-undecanoate
- HY-164032
- VMT7Z23GLM
- (7alpha,11beta,17beta)-7,11-Dimethyl-17-((1-oxoundecyl)oxy)estr-4-en-3-one
- Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7alpha,11beta,17beta)-
- DTXSID301046860
- CDB-4521
- AKOS040748255
- ESTR-4-EN-3-one, 7,11-dimethyl-17-((1-oxoundecyl)oxy)-, (7alpha,11beta,17beta)-
- ESTR-4-EN-3-ONE, 7,11-DIMETHYL-17-((1-OXOUNDECYL)OXY)-, (7.ALPHA.,11.BETA.,17.BETA.)-
- UNII-VMT7Z23GLM
- (7alpha,11beta,17beta)-7,11-Dimethyl-17-[(1-oxoundecyl)oxy]estr-4-en-3-one
- (7.ALPHA.,11.BETA.,17.BETA.)-7,11-DIMETHYL-17-((1-OXOUNDECYL)OXY)ESTR-4-EN-3-ONE
- [(7R,8R,9S,10R,11S,13S,14S,17S)-7,11,13-trimethyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] undecanoate
-
- Inchi: 1S/C31H50O3/c1-5-6-7-8-9-10-11-12-13-28(33)34-27-17-16-26-30-21(2)18-23-19-24(32)14-15-25(23)29(30)22(3)20-31(26,27)4/h19,21-22,25-27,29-30H,5-18,20H2,1-4H3/t21-,22+,25+,26+,27+,29-,30+,31+/m1/s1
- InChI Key: FVICENFBEMJOCE-RTFNQGFNSA-N
- SMILES: C[C@]12C[C@H](C)[C@]3([H])[C@@]4([H])CCC(=O)C=C4C[C@@H](C)[C@@]3([H])[C@]1([H])CC[C@@H]2OC(=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 470.37599545Da
- Monoisotopic Mass: 470.37599545Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Solid powder
Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7a,11b,17b)- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Estr-4-en-3-one, 7,11-dimethyl-17-[(1-oxoundecyl)oxy]-, (7a,11b,17b)- Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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